Methyl (2-bromo-4-formylphenoxy)acetate
Overview
Description
Scientific Research Applications
Synthesis of Bioactive Natural Products
“Methyl (2-bromo-4-formylphenoxy)acetate” is a phenol derivative, which has high potential as building blocks for the synthesis of bioactive natural products . These bioactive natural products have various applications in pharmaceuticals and healthcare due to their biological activities.
Production of Conducting Polymers
This compound plays a significant role in the production of conducting polymers . Conducting polymers have wide applications in electronics and materials science, including in the production of organic light-emitting diodes (OLEDs), solar cells, and sensors.
Antioxidants
“Methyl (2-bromo-4-formylphenoxy)acetate” has potential biological activities, including acting as an antioxidant . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Ultraviolet Absorbers
This compound is used as an ultraviolet absorber . Ultraviolet absorbers are used in various industries such as plastics and coatings to protect the materials from the harmful effects of UV radiation.
Flame Retardants
“Methyl (2-bromo-4-formylphenoxy)acetate” is used as a flame retardant . Flame retardants are substances that are added to materials to prevent the start or slow the growth of fire. They are commonly used in the production of plastics, adhesives, and coatings due to their ability to improve these materials’ thermal stability and flame resistance .
Production of Solvents
Methyl acetate, a related compound, is widely used in the production of solvents . Solvents are used in a variety of applications, including in paints, inks, and chemical syntheses.
Production of Perfumes and Surfactants
Methyl acetate is also used in the production of perfumes and surfactants . Surfactants are compounds that lower the surface tension between two liquids or between a liquid and a solid. They are used in a wide variety of applications, including in detergents, emulsifiers, and foaming agents.
Production of Biodiesel Fuels
Methyl acetate is used in the production of biodiesel fuels . Biodiesel is a renewable, clean-burning diesel replacement that is reducing dependence on foreign petroleum, creating jobs, and improving the environment.
Safety and Hazards
Mechanism of Action
Target of Action
Methyl (2-bromo-4-formylphenoxy)acetate is primarily used in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The primary targets of this compound are the organoboron reagents used in the SM coupling .
Mode of Action
In the Suzuki–Miyaura coupling reaction, the compound interacts with its targets through a process known as transmetalation . This process involves the transfer of an organic group from boron to palladium . The compound’s bromine atom is replaced by an organoboron reagent in the presence of a palladium catalyst .
Biochemical Pathways
The biochemical pathway primarily affected by Methyl (2-bromo-4-formylphenoxy)acetate is the Suzuki–Miyaura coupling pathway . This pathway involves the formation of carbon-carbon bonds, which is a crucial process in organic synthesis .
Result of Action
The result of the action of Methyl (2-bromo-4-formylphenoxy)acetate in the Suzuki–Miyaura coupling reaction is the formation of a new carbon-carbon bond . This allows for the synthesis of a wide range of organic compounds .
properties
IUPAC Name |
methyl 2-(2-bromo-4-formylphenoxy)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO4/c1-14-10(13)6-15-9-3-2-7(5-12)4-8(9)11/h2-5H,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWHXEEYNSWXRLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COC1=C(C=C(C=C1)C=O)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(2-bromo-4-formylphenoxy)acetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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